Cas no 1894906-48-9 (4-(4-methylpiperidin-4-yl)oxyphenol)

• Product Name: 4-(4-methylpiperidin-4-yl)oxyphenol
• CAS No: 1894906-48-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5961365
• PubChem ID: 115025181
• Update Time: 2025-07-02

4-(4-methylpiperidin-4-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpiperidin-4-yl)oxyphenol
• 1894906-48-9
• EN300-1764488
• 4-[(4-methylpiperidin-4-yl)oxy]phenol

• Inchi： 1S/C12H17NO2/c1-12(6-8-13-9-7-12)15-11-4-2-10(14)3-5-11/h2-5,13-14H,6-9H2,1H3
• InChI Key： WGMGKZBTRGFQEN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C1(C)CCNCC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(4-methylpiperidin-4-yl)oxyphenol

Chemical Profile of 4-(4-methylpiperidin-4-yl)oxyphenol (CAS No. 1894906-48-9)

4-(4-methylpiperidin-4-yl)oxyphenol, identified by its Chemical Abstracts Service number CAS No. 1894906-48-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine moiety linked to a phenolic oxygenated group, has garnered attention due to its structural features and potential biological activities. The presence of the 4-methylpiperidin-4-yl substituent suggests interactions with biological targets that may be relevant to drug design, particularly in modulating enzyme function or receptor binding.

The synthesis and characterization of 4-(4-methylpiperidin-4-yl)oxyphenol involve meticulous attention to stereochemistry and functional group compatibility. Advanced synthetic methodologies, such as nucleophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions, are often employed to achieve the desired regioselectivity. The compound’s solubility profile and stability under various conditions are critical parameters that influence its suitability for further development, particularly in in vitro and in vivo studies.

In recent years, the exploration of piperidine derivatives has expanded significantly, driven by their prevalence in bioactive molecules. The methylpiperidine scaffold is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug discovery. The phenolic oxygenation in 4-(4-methylpiperidin-4-yl)oxyphenol introduces potential hydrogen bonding capabilities, which could be exploited for improving interactions with biological targets. This dual functionality has prompted investigations into its role as a pharmacophore in developing novel therapeutic agents.

Current research highlights the compound’s potential applications in addressing neurological disorders, where modulation of neurotransmitter pathways is often required. The structural motif of 4-(4-methylpiperidin-4-yl)oxyphenol resembles certain known active ingredients that exhibit efficacy in conditions such as depression or cognitive dysfunction. Preclinical studies have begun to explore its interactions with monoamine oxidase (MAO) inhibitors or serotonin reuptake transporters, suggesting a possible therapeutic window for further investigation.

The pharmacokinetic properties of CAS No. 1894906-48-9 are under active scrutiny to assess its bioavailability and duration of action. Computational modeling techniques, including molecular dynamics simulations and quantum mechanical calculations, have been instrumental in predicting how this compound might behave within biological systems. These tools help researchers optimize its chemical structure to enhance pharmacological efficacy while minimizing off-target effects.

One notable aspect of 4-(4-methylpiperidin-4-yl)oxyphenol is its potential role as an intermediate in the synthesis of more complex molecules. Its unique connectivity allows for further derivatization, enabling the creation of libraries of analogs with tailored properties. Such combinatorial chemistry approaches are increasingly employed in high-throughput screening programs to identify lead compounds for drug development pipelines.

The compound’s interaction with cellular pathways has also been examined using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into how CAS No. 1894906-48-9 might bind to proteins or other biomolecules, offering clues about its mechanism of action. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases or phosphodiesterases, which are relevant to inflammatory responses and signal transduction.

As regulatory agencies continue to emphasize the importance of green chemistry principles, the synthesis of 4-(4-methylpiperidin-4-yl)oxyphenol has been optimized for sustainability. Efforts include reducing waste generation, minimizing hazardous byproducts, and employing renewable feedstocks where possible. Such advancements not only improve environmental compliance but also enhance cost-effectiveness during large-scale production.

The future prospects for CAS No. 1894906-48-9 hinge on ongoing clinical trials and laboratory investigations. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating preclinical findings into tangible therapeutic benefits. As our understanding of disease mechanisms evolves, compounds like this one may find new applications in precision medicine approaches tailored to individual patient profiles.

In conclusion, 4-(4-methylpiperidin-4-yl)oxyphenol (CAS No. 1894906-48-9) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features combined with preliminary biological activity make it a valuable asset in the quest for novel therapeutics. Continued research will be crucial in elucidating its full potential and establishing its role in addressing unmet medical needs.